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Compound of Interest

Compound Name: GSK3004774

Cat. No.: B10857733 Get Quote

Introduction

GSK3004774 is a potent and nonabsorbable agonist of the Calcium-Sensing Receptor (CaSR),

primarily designed for gastrointestinally-restricted activity.[1][2] Its mechanism of action involves

the activation of CaSR, a G-protein coupled receptor that plays a crucial role in regulating

calcium homeostasis and other physiological processes. Proper preparation of stock solutions

is critical for ensuring the accuracy and reproducibility of in vitro and in vivo experiments. This

document provides a detailed protocol for the preparation, storage, and handling of

GSK3004774 stock solutions for research purposes.

Physicochemical Properties
A summary of the key physicochemical properties of GSK3004774 is presented in the table

below.
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Property Value Reference

Molecular Weight 528.69 g/mol [1][2]

Formula C32H40N4O3 [1][2]

Appearance Off-white to light yellow solid [2]

CAS Number 2138814-32-9 [1][2]

Solubility (DMSO)
≥ 10 mM (up to 100 mg/mL or

189.15 mM)
[1][2][3]

pEC50 (human CaSR) 7.3 [1][2]

EC50 (human CaSR) 50 nM [2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM GSK3004774 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK3004774 in Dimethyl

Sulfoxide (DMSO).

Materials:

GSK3004774 solid powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO), newly opened[2][3]

Sterile microcentrifuge tubes or amber glass vials

Pipette and sterile pipette tips

Analytical balance

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)[2][3]
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Procedure:

Pre-weighing Preparation: Before handling the compound, ensure a clean and dry

workspace. Allow the GSK3004774 vial to equilibrate to room temperature before opening to

prevent moisture condensation.

Weighing GSK3004774: Carefully weigh the desired amount of GSK3004774 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.29 mg of the compound.

Calculation:

Amount (in grams) = Molarity (in M) x Molecular Weight (in g/mol ) x Volume (in L)

Amount (mg) = 10 mmol/L * 528.69 g/mol * 0.001 L = 5.2869 mg

Solvent Addition: Add the calculated amount of DMSO to the vial containing the

GSK3004774 powder. For 5.29 mg of the compound, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

If dissolution is slow, brief sonication in a water bath may be used to facilitate the process.[2]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[3]

Labeling: Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

shorter-term storage (up to 1 month).[2][3]

Stock Solution Preparation Table (for different volumes of a 10 mM solution):
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Desired Volume
Mass of GSK3004774 to
Weigh

Volume of DMSO to Add

0.5 mL 2.65 mg 0.5 mL

1 mL 5.29 mg 1 mL

5 mL 26.45 mg 5 mL
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Caption: CaSR activation by GSK3004774 leading to downstream signaling.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing GSK3004774 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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